6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N'-phenyl-1,3,5-triazine-2,4-diamine

• Molecular Formula: C24H20BrCl2N7O
• Molecular Weight: 573.3 g/mol
• IUPAC Name: 2-N-[(E)-[5-bromo-2-[(2,4-dichlorophenyl)methoxy]phenyl]methylideneamino]-6-N-methyl-4-N-phenyl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C24H20BrCl2N7O/c1-28-22-31-23(30-19-5-3-2-4-6-19)33-24(32-22)34-29-13-16-11-17(25)8-10-21(16)35-14-15-7-9-18(26)12-20(15)27/h2-13H,14H2,1H3,(H3,28,30,31,32,33,34)/b29-13+
• InChI Key: JXBBRTQTQFVQAM-VFLNYLIXSA-N
• Isomeric SMILES: CNC1=NC(=NC(=N1)N/N=C/C2=C(C=CC(=C2)Br)OCC3=C(C=C(C=C3)Cl)Cl)NC4=CC=CC=C4
• Canonical SMILES: CNC1=NC(=NC(=N1)NN=CC2=C(C=CC(=C2)Br)OCC3=C(C=C(C=C3)Cl)Cl)NC4=CC=CC=C4

Description

6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a triazine ring, a hydrazinyl group, and multiple aromatic rings with halogen substitutions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine typically involves multiple steps, including the formation of the triazine ring, the introduction of the hydrazinyl group, and the attachment of the aromatic rings with halogen substitutions. Common reagents used in these reactions include bromine, dichlorobenzyl alcohol, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis equipment, and stringent quality control measures to monitor the reaction progress and product quality.

Chemical Reactions Analysis

Types of Reactions

6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the reaction conditions.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: Halogen substitutions can occur at the aromatic rings, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may lead to the formation of quinones, while substitution reactions can yield various halogenated derivatives.

Scientific Research Applications

6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 6-[(2E)-2-{2-[(4-bromobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine
• 6-[(2E)-2-{4-[(2-bromobenzoyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine

Uniqueness

The uniqueness of 6-[(2E)-2-{5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinyl]-N-methyl-N’-phenyl-1,3,5-triazine-2,4-diamine lies in its specific substitution pattern and the presence of multiple halogen atoms, which can influence its chemical reactivity and biological activity